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Introduction to MAX Phases

The Mn+1AXn (MAX) phases represent a class of ternary carbides and nitrides that are
attracting significant attention from materials scientists and physicists.[1][2] In this general
formula, 'M'" is an early transition metal, ‘A’ is an A-group element (typically from groups 13 or
14), and X' is either carbon or nitrogen.[1][3] These materials possess a unique combination of
ceramic and metallic properties.[1][2][4] They exhibit the high elastic moduli and thermal
stability characteristic of ceramics, while also demonstrating the machinability, thermal shock
resistance, and electrical conductivity of metals.[1][2][4]

Among the more than sixty known MAX phases, Titanium Aluminum Carbide (TisAICz) is one of
the most extensively studied.[1] Its distinctive layered crystal structure gives rise to a

remarkable set of properties, making it a candidate for high-temperature structural applications,
electrode materials, and as a precursor for the synthesis of 2D materials known as MXenes.[1]

[5]16]

Crystal Structure of TisAlC:z
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TisAlIC: crystallizes in the hexagonal P6s/mmc space group (No. 194).[7][8][9] The structure is
characterized by a nanolaminate arrangement where layers of TisC octahedra are interleaved
with planes of aluminum atoms.[9][10] Specifically, the structure consists of two layers of edge-
sharing TieC octahedra (forming a TisC2z block) that are sandwiched by a pure aluminum layer.
[10] This unique arrangement of covalent M-X bonds and metallic M-A bonds is the origin of its
hybrid properties.[11]

Crystallographic Data

The fundamental crystallographic parameters for TisAIC2 are summarized below. These values
represent typical data reported from experimental measurements and theoretical calculations.

Parameter Value Reference
Crystal System Hexagonal [718]
Space Group P6s/mmc (No. 194) [71[8][10]
Lattice Constant, a ~3.07 A [8]

Lattice Constant, ¢ ~18.62 A [8]

cl/a ratio ~6.06 Calculated
Theoretical Density ~4.25 g/lcm3 [12]
Formula Units per Cell (2) 2 [3]

Atomic Positions

There are two distinct titanium sites (Til and Ti2), one aluminum site, and one carbon site
within the unit cell. The fractional coordinates for each atom are defined by their Wyckoff
positions.[8]
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Wyckoff

Atom - X y z Reference
Position

Til 4f 1/3 2/3 ~0.083 [9]

Ti2 2a 0 0 0 [8]

Al 2b 0 0 1/4 [8]

C 4f 1/3 2/3 ~0.147 [9]

Note: The 'z’ coordinate can vary slightly between different reports.

Material Properties

The unique crystal structure of TisAICz gives rise to a combination of metallic and ceramic

properties. A summary of key quantitative data is provided below.

Property Value Reference
Mechanical Properties

Young's Modulus (E) 297 GPa [4115][12]
Shear Modulus (G) 124 GPa [41[12]
Vickers Hardness (Hv) ~3.5 GPa [4115][12]
Flexural Strength 375 £ 15 MPa [51[12]
Compressive Strength 560 + 20 MPa [12]
Fracture Toughness (K_IC) 7.2 MPa-m?/2 [5]
Electrical & Thermal Properties

Electrical Conductivity (25°C) 29x10%°S-m— [5]
Electrical Resistivity (RT) 0.35+£0.03 pQ'm [12][13]
Thermal Expansion Coeff. (25- 0.0 x 10-6 K-t [12]

1200°C)
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Experimental Protocols

The synthesis and characterization of TisAIC2 are critical for obtaining high-purity samples and
verifying its structural integrity.

Synthesis Protocols

Several methods are employed for the synthesis of TisAlC2, with reactive hot-pressing and self-
propagating high-temperature synthesis (SHS) being common.[12][14][15]

Example Protocol: Reactive Hot-Pressing / Hot Isostatic Pressing (HIP)

Precursor Preparation: Elemental powders of titanium (Ti), aluminum (Al), and graphite (C)
are mixed in a stoichiometric or near-stoichiometric ratio (e.g., 3Ti/1.1Al/1.8C).[12]

o Milling: The powder mixture is ball-milled, typically for several hours (e.g., 12 h), to ensure
homogeneity.[12]

o Compaction: The milled powder is cold-pressed into a desired shape (e.g., bars) under high
pressure (~300 MPa).[12]

» Sintering: The compacted sample is placed in a Hot Isostatic Press (HIP). It is heated under
an inert argon atmosphere to a high temperature (e.g., 1400°C) and pressure (e.g., 70 MPa)
and held for an extended period (e.g., 16 hours).[12]

e Cooling: The sample is cooled to room temperature, after which the high-purity, dense
polycrystalline TisAlC2 can be recovered.

Characterization Protocols

X-Ray Diffraction (XRD): XRD is the primary technique used to confirm the phase purity and
determine the crystal structure of synthesized TiszAlC-.

o Sample Preparation: A small amount of the synthesized bulk material is ground into a fine
powder.

» Data Acquisition: The powder is mounted in a diffractometer. A monochromatic X-ray beam
(commonly Cu Ka radiation, A=1.5418 A) is directed at the sample.[16]
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e Analysis: The diffraction pattern is recorded over a range of 20 angles. The resulting peaks
are compared to standard diffraction patterns for TisAlCz (e.g., JCPDS #01-074-8806) and
potential impurity phases like TiC.[17] The prominent (002) diffraction peak for TisAIC2
appears at a low angle, around 28 = 9.5°.[17]

Scanning Electron Microscopy (SEM): SEM is used to analyze the microstructure, including
grain size and morphology, of the sintered material.

o Sample Preparation: A cross-section of the bulk sample is cut, mounted, and polished to a
mirror finish.

e Imaging: The sample is placed in the SEM chamber. An electron beam is scanned across the
surface, and the resulting secondary or backscattered electrons are used to form an image
that reveals the grain structure and any secondary phases or porosity.

Conclusion

TisAlC2 stands out as a prototypical MAX phase material with a well-defined hexagonal layered
crystal structure. This structure directly imparts a unique and advantageous combination of
ceramic and metallic properties, including good electrical conductivity, excellent thermal
stability, and machinability. The established protocols for its synthesis and characterization
allow for the reliable production of high-purity samples, facilitating further research into its
fundamental properties and its application in advanced technologies, including its use as a
precursor for creating TisC2Tx MXene, a two-dimensional material with exceptional properties.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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